Cas no 157487-30-4 (Ethanone, 1-(2,6-dichloro-4-methoxyphenyl)-)

• Product Name: Ethanone, 1-(2,6-dichloro-4-methoxyphenyl)-
• CAS No: 157487-30-4
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 1335959
• PubChem ID: 5314643
• Update Time: 2025-04-20

Ethanone, 1-(2,6-dichloro-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,6-dichloro-4-methoxyphenyl)-
• ghl.PD_Mitscher_leg0.797
• 1-(2,6-dichloro-4-methoxyphenyl)ethan-1-one
• SCHEMBL14993457
• QTGBBFJQSGNZTO-UHFFFAOYSA-N
• 157487-30-4
• 1-(2,6-dichloro-4-methoxyphenyl)ethanone

• Inchi： 1S/C9H8Cl2O2/c1-5(12)9-7(10)3-6(13-2)4-8(9)11/h3-4H,1-2H3
• InChI Key： QTGBBFJQSGNZTO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(C)=O)Cl)OC

Computed Properties

• Exact Mass: 217.99024
• Monoisotopic Mass: 217.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones